2-Hydroxy-6-(methylamino)benzoic acid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 2-hydroxy-6-(methylamino)benzoic acid
• InChI: InChI=1S/C8H9NO3/c1-9-5-3-2-4-6(10)7(5)8(11)12/h2-4,9-10H,1H3,(H,11,12)
• InChI Key: SVWUEXYSKZGUEK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)O)C(=O)O

Description

2-Hydroxy-6-(methylamino)benzoic acid is a substituted benzoic acid derivative featuring a hydroxyl group at position 2 and a methylamino (-NHCH₃) group at position 6. This compound is of interest due to its structural similarity to bioactive molecules, including antibiotics and anticancer agents. For instance, 3-Methoxy-2-methyl-6-(methylamino)benzoic acid hydrochloride, a closely related derivative, was synthesized via tert-butyl carbamate intermediates under acidic conditions (TFA/FeSO₄·7H₂O in HFIP), yielding 71% purity after silica gel chromatography . The compound’s hydrochloride salt form enhances solubility in polar solvents, making it suitable for pharmacological studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-6-(methylamino)benzoic acid can be achieved through several methods. One common approach involves the methylation of 2-hydroxybenzoic acid (salicylic acid) using methylamine. The reaction typically requires a catalyst and is carried out under controlled temperature conditions to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 2-Hydroxy-6-(methylamino)benzoic acid may involve large-scale methylation processes. These processes often utilize continuous flow reactors to maintain consistent reaction conditions and optimize yield. The use of high-purity reagents and advanced purification techniques ensures the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-6-(methylamino)benzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The hydroxyl and amino groups on the benzene ring can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nitro groups under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols. Substitution reactions can lead to a variety of substituted benzoic acid derivatives.

Scientific Research Applications

2-Hydroxy-6-(methylamino)benzoic acid has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of more complex aromatic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-6-(methylamino)benzoic acid involves its interaction with specific molecular targets and pathways. The hydroxyl and amino groups on the benzene ring allow the compound to form hydrogen bonds and other interactions with biological molecules. These interactions can modulate enzyme activity, receptor binding, and other cellular processes, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

Key structural analogs differ in substituent type and position, influencing their physicochemical and biological properties:

2-Hydroxy-6-methylbenzoic Acid (CAS 567-61-3)

• Substituents : -OH (C2), -CH₃ (C6).
• Used as a backbone for antibiotics (e.g., chloramphenicol) and anticancer agents .
• Applications: Key intermediate in synthesizing bioactive molecules; non-therapeutic research use only .

5-Hydroxy-2-methylbenzoic Acid (CAS 578-22-3)

• Substituents : -OH (C5), -CH₃ (C2).
• Properties: Structural isomer with a similarity score of 0.95 to 2-hydroxy-6-methylbenzoic acid. Limited data on biological activity, but positional changes likely alter metabolic pathways .

Anacardic Acid Derivatives (e.g., 2-Hydroxy-6-pentadecylbenzoic acid)

• Substituents : -OH (C2), long alkyl chains (C6).
• Properties : Lipophilic compounds with potent antimicrobial and anti-acne activities. Found in cashew nutshell liquid, these derivatives highlight the impact of C6 lipophilic groups on bioactivity .

3-Chloro-2-methyl-6-(methylamino)benzoic Acid Hydrochloride

• Substituents : -Cl (C3), -CH₃ (C2), -NHCH₃ (C6).

Physicochemical Properties

Compound	Solubility	Melting Point/Stability	Key References
2-Hydroxy-6-(methylamino)benzoic acid	Polar solvents (HCl salt)	Not reported
2-Hydroxy-6-methylbenzoic acid	DMSO, DMF; low in water	Stable crystalline solid
Anacardic acid derivatives	Lipophilic solvents	Varies with alkyl chain length